Cas no 4206-58-0 (Sinapaldehyde)

Sinapaldehyde structure

Product Name:Sinapaldehyde

CAS No:4206-58-0

MF:C₁₁H₁₂O₄

MW:208.210583686829

MDL:MFCD00075980

CID:330016

PubChem ID:5280802

Update Time:2025-04-19

Sinapaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Propenal,3-(4-hydroxy-3,5-dimethoxyphenyl)-, (2E)-
- Sinapaldehyde
- Sinapinaldehyde
- SINAPINALDEHYDE(RG)
- TRANS-3,5-DIMETHOXY-4-HYDROXY
- trans-3.5-Dimethoxy-4-hydroxycinnamaldehyde
- Trans-3,5-Dimethoxy-4-Hydroxy Cinnamaldehyde
- [ "" ]
- MDL： MFCD00075980
- Inchi： 1S/C11H12O4/c1-14-9-6-8(4-3-5-12)7-10(15-2)11(9)13/h3-7,13H,1-2H3/b4-3-
- InChI Key： CDICDSOGTRCHMG-ARJAWSKDSA-N
- SMILES： COC1C(O)=C(OC)C=C(/C=C\C=O)C=1

Computed Properties

Exact Mass: 208.07400
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.4
Topological Polar Surface Area: 55.8

Experimental Properties

Color/Form: Yellow powder
Density: 1.2±0.1 g/cm3
Melting Point: 104-106 °C (lit.)
Boiling Point: 372.3±37.0 °C at 760 mmHg
Flash Point: 146.3±20.0 °C
PSA: 55.76000
LogP: 1.62150
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Sinapaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Storage Condition：2-8°C
Risk Phrases：R36/37/38

Sinapaldehyde Customs Data

HS CODE：2912499000
Customs Data：

China Customs Code:
2912499000

Overview:

2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Appearance of tetraformaldehyde

Summary:

2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Sinapaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	382159-1G	Sinapaldehyde	4206-58-0	98%	1G	1388.19	2021-05-17
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2281-5 mg	Sinapaldehyde	4206-58-0	99.59%	5mg	￥287.00	2022-04-26
ChemScence	CS-0016716-50mg	Sinapaldehyde	4206-58-0	99.96%	50mg	$60.0	2022-04-27
ChemScence	CS-0016716-100mg	Sinapaldehyde	4206-58-0	99.96%	100mg	$85.0	2022-04-27
ChemScence	CS-0016716-250mg	Sinapaldehyde	4206-58-0	99.96%	250mg	$110.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S55950-5mg	(E)-3-(4-Hydroxy-3,5-dimethoxyphenyl)acrylaldehyde	4206-58-0		5mg	¥2998.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S55950-20mg	(E)-3-(4-Hydroxy-3,5-dimethoxyphenyl)acrylaldehyde	4206-58-0		20mg	¥4498.0	2021-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I170272-5g	Sinapaldehyde	4206-58-0	98%	5g	¥3276.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I170272-1g	Sinapaldehyde	4206-58-0	98%	1g	¥1050.90	2023-09-02
MedChemExpress	HY-N1312-50mg	Sinapaldehyde	4206-58-0	99.96%	50mg	￥600	2025-04-16

Sinapaldehyde Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:4206-58-0)Sinapaldehyde

Order Number:A1203155

Stock Status:in Stock

Quantity:5g/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:49

Price ($):643.0/192.0

Email:sales@amadischem.com

Product Official Link

Sinapaldehyde Related Literature

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Sara Canas,António Pedro Belchior,Maria Isabel Spranger,Raúl Bruno-de-Sousa Anal. Methods 2011 3 186
2. Modular synthesis of (E)-cinnamaldehydes directly from allylarenes via a metal-free DDQ-mediated oxidative process

Ting-Ting Xu,Tao-Shan Jiang,Xiao-Lan Han,Yuan-Hong Xu,Jin-Ping Qiao Org. Biomol. Chem. 2018 16 5350
3. NMR analysis of lignins in CAD-deficient plants. Part 1. Incorporation of hydroxycinnamaldehydes and hydroxybenzaldehydes into lignins

Hoon Kim,John Ralph,Fachuang Lu,Sally A. Ralph,Alain-M. Boudet,John J. MacKay,Ronald R. Sederoff,Takashi Ito,Shingo Kawai,Hideo Ohashi,Takayoshi Higuchi Org. Biomol. Chem. 2003 1 268
4. Jerusalem artichoke inulin supplementation ameliorates hepatic lipid metabolism in type 2 diabetes mellitus mice by modulating the gut microbiota and fecal metabolome

Jianpeng Li,Siqiang Jia,Chao Yuan,Bin Yu,Zheng Zhang,Meng Zhao,Pengfei Liu,Xia Li,Bo Cui Food Funct. 2022 13 11503
5. Characterization of organosolv switchgrass lignin by using high performance liquid chromatography/high resolution tandem mass spectrometry using hydroxide-doped negative-ion mode electrospray ionization

Tiffany M. Jarrell,Christopher L. Marcum,Huaming Sheng,Benjamin C. Owen,C. J. O'Lenick,Hagen Maraun,Joseph J. Bozell,Hilkka I. Kentt?maa Green Chem. 2014 16 2713

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